Cas no 2138576-39-1 (2-[(Thietan-3-yl)amino]quinazoline-8-carboxylic acid)

• Product Name: 2-[(Thietan-3-yl)amino]quinazoline-8-carboxylic acid
• CAS No: 2138576-39-1
• MF: C₁₂H₁₁N₃O₂S
• MW: 261.299640893936
• CID: 6172133
• PubChem ID: 165512889
• Update Time: 2025-10-23

2-[(Thietan-3-yl)amino]quinazoline-8-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-[(thietan-3-yl)amino]quinazoline-8-carboxylic acid
• EN300-1162352
• 2138576-39-1
• 2-[(Thietan-3-yl)amino]quinazoline-8-carboxylic acid

• Inchi： 1S/C12H11N3O2S/c16-11(17)9-3-1-2-7-4-13-12(15-10(7)9)14-8-5-18-6-8/h1-4,8H,5-6H2,(H,16,17)(H,13,14,15)
• InChI Key： QWJBQNTXIYNEKU-UHFFFAOYSA-N
• SMILES： S1CC(C1)NC1N=CC2C=CC=C(C(=O)O)C=2N=1

Computed Properties

• Exact Mass: 261.05719778g/mol
• Monoisotopic Mass: 261.05719778g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 100Ų

Additional information on 2-[(Thietan-3-yl)amino]quinazoline-8-carboxylic acid

2-[(Thietan-3-yl)amino]quinazoline-8-carboxylic acid: A Comprehensive Overview

The compound 2-[(Thietan-3-yl)amino]quinazoline-8-carboxylic acid, identified by the CAS number 2138576-39-1, is a structurally unique organic compound with significant potential in various scientific and industrial applications. This molecule combines the structural features of a quinazoline ring system, a thietane moiety, and a carboxylic acid group, making it a versatile compound for research and development in fields such as pharmacology, material science, and synthetic chemistry.

The quinazoline core of this compound is a well-known heterocyclic structure that has been extensively studied for its biological activity and electronic properties. The integration of the thietane group (a three-membered ring containing two carbons and one sulfur atom) introduces additional functional diversity, enhancing the compound's reactivity and stability. Recent studies have highlighted the potential of such hybrid structures in drug design, particularly in targeting specific enzymes or receptors involved in diseases such as cancer and neurodegenerative disorders.

One of the most promising applications of 2-[(Thietan-3-yl)amino]quinazoline-8-carboxylic acid lies in its ability to act as a precursor for more complex molecules. Researchers have demonstrated that this compound can undergo various chemical transformations, including coupling reactions, to form bioactive compounds with improved pharmacokinetic profiles. For instance, the carboxylic acid group can be modified to enhance solubility or bioavailability, making it an attractive candidate for drug delivery systems.

In addition to its medicinal applications, this compound has shown potential in materials science. The quinazoline moiety contributes to the molecule's aromaticity and conjugation properties, which are desirable in organic electronics. Recent advancements in the synthesis of conductive polymers have utilized similar structures to develop materials with enhanced electrical properties. The thietane group further modulates these properties, offering a pathway for tailor-made materials with specific electronic characteristics.

The synthesis of 2-[(Thietan-3-yl)amino]quinazoline-8-carboxylic acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized reaction conditions to achieve high yields and purity levels, ensuring the compound's suitability for both laboratory studies and industrial-scale production. The use of green chemistry principles in its synthesis has also been explored, reducing environmental impact while maintaining product quality.

Recent studies have also focused on the environmental fate and toxicity of this compound. Understanding its behavior in different ecosystems is crucial for assessing its safety and sustainability. Preliminary findings suggest that the compound undergoes rapid degradation under aerobic conditions, minimizing its persistence in the environment. However, further research is needed to fully characterize its ecological impact.

In conclusion, 2-[(Thietan-3-yl)amino]quinazoline-8-carboxylic acid represents a valuable addition to the arsenal of compounds available for scientific exploration. Its unique structure, coupled with recent advancements in synthetic methods and application studies, positions it as a key player in diverse fields ranging from drug discovery to materials development. As research continues to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to both academic and industrial endeavors.